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Get Quote
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Introduction
Geranyl valerate, systematically known as [(2E)-3,7-dimethylocta-2,6-dienyl] pentanoate (CAS

No. 10402-47-8), is an organic ester with applications in the flavor and fragrance industries.[1]

It possesses a characteristic fruity, floral aroma.[2] Accurate structural elucidation and purity

assessment are critical for its use in research, quality control, and drug development contexts.

Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS), provide a comprehensive analytical toolkit for the

unambiguous identification and characterization of this molecule.

This guide provides an in-depth analysis of the spectroscopic data for geranyl valerate. We

will explore the theoretical underpinnings of each technique, present detailed experimental

protocols, and interpret the resulting spectral data. The causality behind experimental choices

is emphasized to provide researchers with practical, field-proven insights.
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Identifier Value Source(s)

IUPAC Name
[(2E)-3,7-dimethylocta-2,6-
dienyl] pentanoate

[2]

Synonyms
Geranyl pentanoate, (E)-

Geranyl valerate
[2]

CAS Number 10402-47-8 [2]

Molecular Formula C₁₅H₂₆O₂ [3]

| Molecular Weight | 238.37 g/mol |[3] |

Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is the most powerful technique for elucidating the carbon-hydrogen

framework of an organic molecule. For a molecule like geranyl valerate, both ¹H (proton) and

¹³C NMR provide critical information about its distinct structural moieties: the geranyl group and

the valerate chain.

While direct experimental spectra for geranyl valerate are not available in publicly accessible

databases, a highly accurate prediction can be synthesized from spectral data of closely

related structural analogs, such as geranyl acetate, and established chemical shift principles.

Experimental Protocol: NMR Analysis
The following protocol outlines a standard procedure for acquiring high-resolution NMR spectra

of a liquid ester like geranyl valerate.

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

Sample Preparation:

Accurately weigh approximately 10-20 mg of the geranyl valerate sample.
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Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a standard

solvent for non-polar to moderately polar organic molecules due to its excellent dissolving

power and the single, easily identifiable residual solvent peak.

Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm).

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup:

Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion

and resolution.

Shim the magnetic field to ensure homogeneity, which is critical for sharp spectral lines.

Lock the spectrometer on the deuterium signal from the CDCl₃ solvent.

Data Acquisition:

¹H NMR: Acquire the spectrum using a standard pulse sequence. A sufficient number of

scans (typically 8-16) should be averaged to achieve a good signal-to-noise ratio.

¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance

of ¹³C, a larger number of scans is required. Techniques like DEPT (Distortionless

Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and

CH₃ groups.[4]

Predicted ¹H NMR Spectral Data
The predicted ¹H NMR spectrum is based on data from analogous compounds (e.g., geranyl

acetate) and standard chemical shift tables.[5] The signals from the geranyl moiety are well-

characterized and transferable.
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Chemical Shift

(δ, ppm)
Multiplicity Integration

Assignment

(Proton)
Rationale

~5.35 t 1H H-2

Vinylic proton on

a trisubstituted

double bond,

adjacent to a

CH₂ group.

~5.08 t 1H H-6

Vinylic proton on

a trisubstituted

double bond,

adjacent to a

CH₂ group.

~4.59 d 2H H-1

Protons on a

carbon attached

to an ester

oxygen (O-CH₂),

deshielded.

Coupled to

vinylic H-2.

~2.25 t 2H H-2' (Valerate)

Protons alpha to

the carbonyl

group (C=O),

deshielded.

~2.05 m 4H H-4, H-5

Allylic protons,

adjacent to C=C

double bonds.

~1.70 s 3H H-10 (C3-CH₃)

Vinylic methyl

group on the C-3

double bond.

~1.68 s 3H H-8 (C7-CH₃)

Vinylic methyl

group on the C-7

double bond (E-

configuration).
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~1.60 s 3H H-9 (C7-CH₃)

Vinylic methyl

group on the C-7

double bond (Z-

configuration).

~1.60 sextet 2H H-3' (Valerate)

Methylene group

beta to the

carbonyl.

~1.38 sextet 2H H-4' (Valerate)

Methylene group

gamma to the

carbonyl.

~0.92 t 3H H-5' (Valerate)

Terminal methyl

group of the

valerate chain.

Predicted ¹³C NMR Spectral Data
The predicted ¹³C NMR spectrum is derived from established chemical shift ranges and data

from similar geranyl esters.[6]
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Chemical Shift (δ, ppm) Assignment (Carbon) Rationale

~173.5 C-1' (C=O) Carbonyl carbon of the ester.

~142.0 C-3 Quaternary vinylic carbon.

~131.9 C-7 Quaternary vinylic carbon.

~123.8 C-6 Vinylic CH carbon.

~118.5 C-2 Vinylic CH carbon.

~61.5 C-1
Carbon attached to the ester

oxygen (O-CH₂).

~39.6 C-5 Allylic CH₂ carbon.

~34.3 C-2' (Valerate)
Alpha-CH₂ of the valerate

chain.

~27.2 C-3' (Valerate) Beta-CH₂ of the valerate chain.

~26.3 C-4 Allylic CH₂ carbon.

~25.7 C-9 Methyl carbon attached to C-7.

~22.4 C-4' (Valerate)
Gamma-CH₂ of the valerate

chain.

~17.7 C-8 Methyl carbon attached to C-7.

~16.5 C-10 Methyl carbon attached to C-3.

~13.7 C-5' (Valerate)
Terminal methyl carbon of the

valerate chain.

Part 2: Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule. The absorption of infrared radiation corresponds to specific molecular vibrations,

providing a unique "fingerprint" of the compound.

Experimental Protocol: FTIR Analysis
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Objective: To identify the key functional groups in geranyl valerate.

Methodology:

Technique Selection: For a liquid sample like geranyl valerate, the Attenuated Total

Reflectance (ATR) technique is ideal. It requires minimal sample preparation and is non-

destructive. Alternatively, a neat spectrum can be obtained by placing a thin film of the liquid

between two salt (NaCl or KBr) plates.

Sample Application: Place a single drop of geranyl valerate directly onto the ATR crystal.

Data Acquisition:

Record a background spectrum of the clean, empty ATR crystal. This is crucial to subtract

atmospheric (CO₂, H₂O) and instrument-related absorptions.

Record the sample spectrum over the range of 4000-400 cm⁻¹.

Average a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

Data Processing: The final spectrum is presented as transmittance (%) versus wavenumber

(cm⁻¹).

Interpretation of Key IR Absorptions
The IR spectrum of geranyl valerate is expected to show characteristic bands corresponding

to its ester and alkene functional groups.

Wavenumber (cm⁻¹) Vibration Type Functional Group Expected Intensity

~2960-2850 C-H Stretch Aliphatic (sp³ C-H) Strong

~1735 C=O Stretch Ester Carbonyl Strong, Sharp

~1670 C=C Stretch Alkene Medium

~1240-1160 C-O Stretch Ester (O=C-O) Strong
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The most diagnostic peak is the strong, sharp absorption around 1735 cm⁻¹, which is highly

characteristic of the carbonyl (C=O) group in a saturated ester. The presence of C=C stretching

and various C-H stretching vibrations confirms the hydrocarbon backbone and unsaturation.

Part 3: Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and structural fragments of

a molecule. In Electron Ionization (EI) MS, the molecule is fragmented, and the resulting

charged fragments are detected, creating a unique fragmentation pattern.

Experimental Protocol: GC-MS Analysis
Objective: To determine the molecular weight and analyze the fragmentation pattern of geranyl
valerate.

Methodology:

System: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) is the standard

instrument. The GC separates the sample from any volatile impurities before it enters the

MS.

Sample Preparation: Prepare a dilute solution of geranyl valerate in a volatile organic

solvent (e.g., dichloromethane or ethyl acetate).

GC Conditions:

Column: Use a standard non-polar capillary column (e.g., DB-5ms).

Injection: Inject a small volume (e.g., 1 µL) of the dilute solution into the heated injection

port.

Temperature Program: Use a temperature gradient to ensure good separation and peak

shape.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at a standard energy of 70 eV.
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Mass Analyzer: A quadrupole or ion trap analyzer is commonly used.

Detection: Scan a mass range (e.g., m/z 40-400) to detect the molecular ion and key

fragments.

Analysis of the Mass Spectrum
The mass spectrum of geranyl valerate will show a molecular ion peak (M⁺) corresponding to

its molecular weight (238.37 g/mol ), although it may be weak or absent in EI-MS due to

extensive fragmentation. The experimental data from PubChem shows a pattern dominated by

fragmentation.[2]

Key Experimental Fragments:

m/z (mass-to-charge) Relative Intensity (%) Proposed Fragment Identity

69 100 [C₅H₉]⁺

68 55 [C₅H₈]⁺

41 51 [C₃H₅]⁺ (Allyl cation)

85 41 [C₅H₉O]⁺ (Valeryl cation)

| 93 | 38 | [C₇H₉]⁺ |

Fragmentation Pathway: The fragmentation of geranyl valerate is driven by the stability of the

resulting carbocations. The geranyl moiety, being a terpene, readily fragments to produce

stable allylic cations.

Formation of m/z 69: The base peak at m/z 69 is characteristic of many terpenes and

corresponds to the highly stable dimethylallyl cation or related C₅H₉⁺ isomers, formed by

cleavage within the geranyl chain.

Formation of m/z 85: Cleavage of the C-O bond of the ester (alpha-cleavage) results in the

formation of the valeryl cation ([CH₃(CH₂)₃CO]⁺). This is a diagnostic peak for the valerate

portion of the molecule.
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Formation of m/z 41: The allyl cation ([C₃H₅]⁺) is a common, stable fragment in hydrocarbon

chains.

Geranyl Valerate
(M+•, m/z 238)

Valeryl Cation
[C5H9O]+

m/z 85

 α-cleavage

Dimethylallyl Cation
[C5H9]+

m/z 69 (Base Peak)

 Terpene
Fragmentation

Geranyl Radical
[C10H17]•

Neutral Loss
(e.g., C5H8)

Allyl Cation
[C3H5]+
m/z 41

 Further
Fragmentation

Click to download full resolution via product page

Summary and Conclusion
The comprehensive spectroscopic analysis using NMR, IR, and MS provides a robust

framework for the characterization of geranyl valerate. While a publicly available, complete set

of experimental spectra is challenging to locate, a reliable and detailed interpretation can be

constructed from foundational spectroscopic principles, experimental data from public

repositories like PubChem, and spectral data from closely related structural analogs.

NMR spectroscopy defines the precise C-H framework, distinguishing between the geranyl

and valerate moieties.
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IR spectroscopy rapidly confirms the presence of key functional groups, most notably the

ester carbonyl.

Mass spectrometry confirms the molecular weight and provides a characteristic

fragmentation pattern that serves as a fingerprint, with key fragments at m/z 69 and 85

confirming the terpene and acyl portions of the molecule, respectively.

This guide provides the necessary technical details and interpretative logic for researchers to

confidently identify and characterize geranyl valerate in various scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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